2-Chloro-5-(5-chloro-2-methoxyphenyl)benzoic acid, 95%
Overview
Description
2-Chloro-5-(5-chloro-2-methoxyphenyl)benzoic acid (2C5C2MPBA) is a compound that is widely used in scientific research due to its biochemical and physiological effects. It is a white to off-white powder with a melting point of 122°C and a purity of 95%. 2C5C2MPBA is used in many different scientific research applications, such as in the synthesis of pharmaceuticals, as a stabilizer for enzymes, and in the research of metabolic pathways.
Scientific Research Applications
2-Chloro-5-(5-chloro-2-methoxyphenyl)benzoic acid, 95% is used in many different scientific research applications. It is used to synthesize pharmaceuticals, as a stabilizer for enzymes, and in the research of metabolic pathways. 2-Chloro-5-(5-chloro-2-methoxyphenyl)benzoic acid, 95% is also used to study the effects of drugs on the body, as it has been found to interact with enzymes and proteins in a way that can be used to study the effects of various drugs on the body. Additionally, it is used in the research of protein-protein interactions, as it has been found to bind to certain proteins in a way that can be used to study the interactions between proteins.
Mechanism of Action
2-Chloro-5-(5-chloro-2-methoxyphenyl)benzoic acid, 95% works by binding to certain enzymes and proteins in a way that can be used to study the effects of various drugs on the body. It has been found to interact with certain enzymes, such as cytochrome P450 enzymes, in a way that can be used to study the effects of drugs on the body. Additionally, 2-Chloro-5-(5-chloro-2-methoxyphenyl)benzoic acid, 95% has been found to bind to certain proteins, such as G-protein coupled receptors, in a way that can be used to study the interactions between proteins.
Biochemical and Physiological Effects
2-Chloro-5-(5-chloro-2-methoxyphenyl)benzoic acid, 95% has been found to have a range of biochemical and physiological effects. It has been found to interact with certain enzymes, such as cytochrome P450 enzymes, in a way that can be used to study the effects of drugs on the body. Additionally, it has been found to bind to certain proteins, such as G-protein coupled receptors, in a way that can be used to study the interactions between proteins. Furthermore, 2-Chloro-5-(5-chloro-2-methoxyphenyl)benzoic acid, 95% has been found to have an inhibitory effect on certain enzymes, such as cytochrome P450 enzymes, which can be used to study the effects of drugs on the body.
Advantages and Limitations for Lab Experiments
The advantages of using 2-Chloro-5-(5-chloro-2-methoxyphenyl)benzoic acid, 95% in lab experiments include its high purity, its low melting point, and its ability to bind to certain enzymes and proteins in a way that can be used to study the effects of drugs on the body. Additionally, it can be used to study the interactions between proteins.
The limitations of using 2-Chloro-5-(5-chloro-2-methoxyphenyl)benzoic acid, 95% in lab experiments include the fact that it is a hazardous compound and should be handled with care. Additionally, it can be difficult to synthesize, as the Friedel-Crafts acylation method can be difficult to perform.
Future Directions
For research involving 2-Chloro-5-(5-chloro-2-methoxyphenyl)benzoic acid, 95% include the development of new methods for synthesizing the compound, as well as the development of new methods of studying its biochemical and physiological effects. Additionally, further research into the effects of 2-Chloro-5-(5-chloro-2-methoxyphenyl)benzoic acid, 95% on the body could be conducted, as well as research into the interactions between 2-Chloro-5-(5-chloro-2-methoxyphenyl)benzoic acid, 95% and other compounds. Additionally, further research into the potential applications of 2-Chloro-5-(5-chloro-2-methoxyphenyl)benzoic acid, 95% could be conducted, such as in the synthesis of pharmaceuticals and in the research of metabolic pathways. Finally, further research into the safety of 2-Chloro-5-(5-chloro-2-methoxyphenyl)benzoic acid, 95% could be conducted, as it is a hazardous compound and should be handled with care.
Synthesis Methods
2-Chloro-5-(5-chloro-2-methoxyphenyl)benzoic acid, 95% is synthesized through a method called Friedel-Crafts acylation. This method involves the reaction of an aromatic compound, such as benzene, with an acyl chloride, such as 2-chloro-5-chloro-2-methoxyphenylbenzoic acid, in the presence of an acid catalyst. The reaction results in the formation of an ester bond between the two compounds, producing 2-Chloro-5-(5-chloro-2-methoxyphenyl)benzoic acid, 95%.
properties
IUPAC Name |
2-chloro-5-(5-chloro-2-methoxyphenyl)benzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10Cl2O3/c1-19-13-5-3-9(15)7-10(13)8-2-4-12(16)11(6-8)14(17)18/h2-7H,1H3,(H,17,18) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FZDDHPJYRJSQKQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)Cl)C2=CC(=C(C=C2)Cl)C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10Cl2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50681202 |
Source
|
| Record name | 4,5'-Dichloro-2'-methoxy[1,1'-biphenyl]-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50681202 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
297.1 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1179110-23-6 |
Source
|
| Record name | 4,5'-Dichloro-2'-methoxy[1,1'-biphenyl]-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50681202 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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